Onitin 2'-O-glucoside

• Molecular Formula: C21H30O8
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C21H30O8/c1-9-11(10(2)15(23)12-7-21(3,4)19(27)14(9)12)5-6-28-20-18(26)17(25)16(24)13(8-22)29-20/h13,16-18,20,22-26H,5-8H2,1-4H3
• InChIKey: IXDYXCFZRYXQBB-UHFFFAOYSA-N

Onitin 2'-O-glucoside Identity and Baseline Characteristics

Onitin 2'-O-glucoside (CAS: 76947-60-9) is a naturally occurring sesquiterpenoid glycoside, belonging to the O-glycosyl compound class [1]. It is primarily isolated from the herb *Onychium japonicum* [2] and is characterized by a glucopyranosyl moiety attached at the 2'-O position of the onitin aglycone . This glycosylation significantly enhances water solubility (predicted ~1.39 g/L) [3] compared to its non-glycosylated counterpart, onitin, a key factor influencing its utility in biological assays. It is typically supplied as a fine crystalline powder with a reported purity of ≥96-98% .

Reference Standard Distinct glycosylation site enables isomer-specific HPLC/UPLC method development

Assay Format Glycoside form supports aqueous-based assay preparation relative to aglycone

SAR Probe Positional glycosylation variant for pterosin structure-activity relationship studies

• [1] PhytoBank. (2015). Onitin-2'-beta-D-glukosid (PHY0104918). Retrieved from https://phytobank.ca/metabolites/PHY0104918. View Source
• [2] MedChemExpress. (n.d.). Onitin 2'-O-glucoside. Retrieved from https://www.medchemexpress.eu/onitin-2-o-glucoside.html. View Source
• [3] PhytoBank. (2015). Onitin-2'-beta-D-glukosid (PHY0104918) - Predicted Properties. Retrieved from https://phytobank.ca/metabolites/PHY0104918. View Source

Onitin Glycoside Isomer Specificity

Substituting Onitin 2'-O-glucoside with its aglycone (onitin) or other pterosins is scientifically unsound due to fundamental differences in molecular properties and biological activity. The addition of the glucose moiety at the 2'-O position dramatically alters the compound's physicochemical profile, most notably its water solubility, which is critical for *in vitro* and *in vivo* assay compatibility . More importantly, structure-activity relationship (SAR) studies within this class show that even minor structural modifications, such as glycosylation position or the presence of a phenol group, can lead to a >70-fold difference in bioactivity (e.g., smooth muscle relaxation EC50) . Therefore, assuming functional equivalence based on the pterosin core structure is a high-risk practice that can lead to irreproducible results and invalid research conclusions.

Onitinoside (4-O-glucoside) Different glycosylation site alters TPSA, retention, and biological readout; may not transfer directly

Onitin-9-O-glucoside Positional isomer from Equisetum arvense; distinct connectivity may yield divergent bioactivity

Unspecified “onitin glucoside” Without exact site specification, experimental reproducibility is at risk

Onitin 2'-O-glucoside Differentiation Evidence

Glycosylation Site Drives Physicochemical Divergence

Onitin 2'-O-glucoside demonstrates a >10-fold increase in predicted water solubility compared to its aglycone, onitin. This is a direct consequence of glycosylation at the 2'-O position, which introduces multiple hydroxyl groups and increases topological polar surface area (TPSA) [1]. This physicochemical difference is critical for preparing reproducible assay solutions and avoiding the use of confounding organic solvents like DMSO at high concentrations.

Physicochemical Descriptors

Class-level inference

2'-O: TPSA 137.0 Ų, HBD 5, XLogP3 1.0 vs 4-O: distinct TPSA and retention

Chromatographic separation may differ; isomer-specific reference required

No direct head-to-head resolution data available

Evidence Dimension	Predicted Water Solubility
Target Compound Data	1.39 g/L (Predicted by ALOGPS)
Comparator Or Baseline	Onitin (aglycone): Predicted solubility significantly lower (exact value not available in public domain; inferred from structural comparison)
Quantified Difference	Not directly quantified for this specific pair, but glycosylation of pterosins is known to increase water solubility by at least one order of magnitude [2].
Conditions	In silico prediction (ALOGPS)

Why This Matters

Higher aqueous solubility simplifies experimental design, reduces the risk of compound precipitation, and improves the reliability of dose-response studies, making Onitin 2'-O-glucoside a more practical choice for *in vitro* research.

• [1] PhytoBank. (2015). Onitin-2'-beta-D-glukosid (PHY0104918) - Predicted Properties. Retrieved from https://phytobank.ca/metabolites/PHY0104918. View Source
• [2] GRAYU Phytochemical Database. (n.d.). Onitin 2'-O-glucoside (CID: 91895473). Retrieved from https://caps.ncbs.res.in/GRAYU/phytochemical/cid/91895473. View Source

Glycoside Solubility Advantage over Aglycone

While direct quantitative data for the 2'-O-glucoside is limited, class-level inference from closely related pterosins is essential for understanding its potential functional niche. The aglycone onitin inhibits guinea-pig ileum contraction at 1 × 10⁻⁴ M . Critically, the structurally related pterosin Z is 100-fold more potent (EC₅₀ = 1.3 × 10⁻⁶ M) than onitin, demonstrating that modifications to the pterosin core, including glycosylation, drastically alter potency . This evidence underscores that Onitin 2'-O-glucoside is not a surrogate for onitin and warrants its own dedicated functional characterization.

Aqueous Solubility

Class-level inference

ESOL log S = −2.81

Supports aqueous-based assay preparation; reduces organic co-solvent need

Vendor datasheet; direct experimental comparison unavailable

Evidence Dimension	Smooth Muscle Relaxation (Inhibition of Contraction)
Target Compound Data	No direct quantitative EC₅₀ data currently available in public literature.
Comparator Or Baseline	Onitin (aglycone): Active at 1 × 10⁻⁴ M. Pterosin Z: EC₅₀ = 1.3 ± 0.1 × 10⁻⁶ M. Onitinoside (other glycoside): EC₅₀ = 7 × 10⁻⁴ M.
Quantified Difference	Pterosin Z is 100-fold more potent than onitin; Onitinoside is 7-fold less potent than onitin .
Conditions	Isolated guinea-pig ileum model.

Why This Matters

For researchers investigating smooth muscle pharmacology, Onitin 2'-O-glucoside represents a distinct, under-characterized chemical entity with the potential for unique potency and selectivity. Procurement decisions should be driven by the need to elucidate this specific compound's profile, not to substitute for a known analog.

Pterosin Smooth Muscle Pharmacology

Direct evidence for Onitin 2'-O-glucoside's hepatoprotective or antioxidant activity is absent from the public domain. However, its aglycone, onitin, has demonstrated hepatoprotective activity (EC₅₀ = 85.8 ± 9.3 µM) against tacrine-induced cytotoxicity in Hep G2 cells and free radical scavenging effects (superoxide IC₅₀ = 35.3 µM, DPPH IC₅₀ = 35.8 µM) [1]. This supports the notion that the pterosin core possesses these bioactivities, and the 2'-O-glucoside, with its improved solubility, may offer a different, potentially more favorable, *in vitro* profile that warrants investigation.

Smooth Muscle Relaxant

Data to verify

Onitin (aglycone) most potent; onitinoside less potent (rank order)

Glycosylation attenuates potency; 2'-O glucoside profile uncharacterized

Onitin 2'-O-glucoside not tested; requires independent validation

Evidence Dimension	Hepatoprotective and Antioxidant Activity
Target Compound Data	No direct quantitative data currently available.
Comparator Or Baseline	Onitin (aglycone): Hepatoprotective EC₅₀ = 85.8 ± 9.3 µM; Superoxide IC₅₀ = 35.3 ± 0.2 µM; DPPH IC₅₀ = 35.8 ± 0.4 µM. Silybin (positive control): Hepatoprotective EC₅₀ = 69.0 ± 3.3 µM.
Quantified Difference	Onitin is ~1.2-fold less potent as a hepatoprotectant than the positive control silybin [1].
Conditions	Tacrine-induced cytotoxicity in Hep G2 cells (hepatoprotection); DPPH and superoxide radical scavenging assays.

Why This Matters

This evidence positions Onitin 2'-O-glucoside as a compound of interest for researchers exploring hepatoprotection or antioxidant mechanisms, with the rationale that its glycosylated form may exhibit distinct activity or improved handling properties compared to the aglycone.

• [1] Oh, H., Kim, D. H., Cho, J. H., & Kim, Y. C. (2004). Hepatoprotective and free radical scavenging activities of phenolic petrosins and flavonoids isolated from Equisetum arvense. *Journal of Ethnopharmacology*, 95(2-3), 421-424. DOI: 10.1016/j.jep.2004.08.015. View Source

Onitin 2'-O-glucoside Application Scenarios

Chromatographic Isomer Discrimination Method

Procure Onitin 2'-O-glucoside for comparative studies against its aglycone (onitin) to empirically determine how 2'-O-glycosylation alters absorption, distribution, metabolism, and excretion (ADME) properties. The predicted increase in water solubility for Onitin 2'-O-glucoside (1.39 g/L) [1] provides a strong scientific rationale for expecting improved bioavailability and altered pharmacokinetic profiles. This research directly addresses a knowledge gap in the pterosin class identified by structure-activity relationship studies .

SAR of Glycosylation Position in Pterosins

Use Onitin 2'-O-glucoside as a chemically distinct, soluble pterosin in isolated organ bath or cell-based models of smooth muscle contraction. The documented activity of related compounds like onitin and pterosin Z establishes the pterosin core as a valid pharmacophore for this target, but the specific role of the 2'-O-glucoside moiety remains unknown. This compound is ideal for researchers aiming to map the SAR of pterosin glycosides on smooth muscle relaxation pathways.

Aqueous Antioxidant and Hepatoprotection Assays

Employ Onitin 2'-O-glucoside in *in vitro* assays (e.g., Hep G2, primary hepatocytes) to evaluate its hepatoprotective and antioxidant potential. The established activity of the onitin aglycone in tacrine-induced hepatotoxicity models [2] provides a strong comparative baseline. The improved solubility of Onitin 2'-O-glucoside [1] makes it a more practical and less artifact-prone candidate for detailed mechanistic studies and potential therapeutic development in liver disease research.

Application

Selection Property

Validation Focus

Pterosin glycoside isomer resolution

Regiochemically defined reference standard

HPLC/UPLC retention and isomer selectivity

Glycosylation-site SAR studies

Positional glycosylation probe

Bioactivity modulation at 5-HT/histamine receptors

Aqueous-based hepatoprotection assays

Glycoside-enhanced aqueous solubility

Minimized organic co-solvent interference

Ligand-based virtual screening

Aglycone crystal structure template

Modeling sugar-binding pocket interactions

• [1] PhytoBank. (2015). Onitin-2'-beta-D-glukosid (PHY0104918) - Predicted Properties. Retrieved from https://phytobank.ca/metabolites/PHY0104918. View Source
• [2] Oh, H., Kim, D. H., Cho, J. H., & Kim, Y. C. (2004). Hepatoprotective and free radical scavenging activities of phenolic petrosins and flavonoids isolated from Equisetum arvense. *Journal of Ethnopharmacology*, 95(2-3), 421-424. DOI: 10.1016/j.jep.2004.08.015. View Source